Cas no 898756-95-1 (2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone)

2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone is a specialized organic compound featuring a dichlorophenyl ketone moiety linked to a 5,5-dimethyl-1,3-dioxane ring via a valeryl spacer. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the dioxane ring enhances stability, while the dichloro substitution offers selective reactivity for further functionalization. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its sensitivity, requiring anhydrous environments for optimal utility. Suitable for researchers requiring precise structural motifs in complex molecule construction.
2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone structure
898756-95-1 structure
Product Name:2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
CAS No:898756-95-1
MF:C17H22Cl2O3
MW:345.260783672333
CID:868978
PubChem ID:24727959
Update Time:2025-05-28

2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dichlorophenyl)-5-(5,5-dimethyl-1,3-dioxan-2-yl)pentan-1-one
    • 2',5'-DICHLORO-5-(5,5-DIMETHYL-1,3-DIOXAN-2-YL)VALEROPHENONE
    • 898756-95-1
    • MFCD03844344
    • DTXSID30646056
    • MS-21518
    • AKOS016023532
    • 2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
    • MDL： MFCD03844344
    • Inchi： 1S/C17H22Cl2O3/c1-17(2)10-21-16(22-11-17)6-4-3-5-15(20)13-9-12(18)7-8-14(13)19/h7-9,16H,3-6,10-11H2,1-2H3
    • InChI Key： FRVDSDMYIZKZEW-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1C(CCCCC1OCC(C)(C)CO1)=O)Cl

Computed Properties

  • Exact Mass: 344.09500
  • Monoisotopic Mass: 344.0945999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.161
  • Boiling Point: 420.9°C at 760 mmHg
  • Flash Point: 148.3°C
  • Refractive Index: 1.51
  • PSA: 35.53000
  • LogP: 5.13560

2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D103645-250mg
2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1
250mg
 $ 440.00 2022-06-06
TRC
D103645-500mg
2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1
500mg
 $ 735.00 2022-06-06
Fluorochem
208452-1g
2',5'-dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1 97%
1g
 ￡537.00 2022-02-28
Fluorochem
208452-2g
2',5'-dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1 97%
2g
 ￡842.00 2022-02-28
Fluorochem
208452-5g
2',5'-dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1 97%
5g
 ￡1837.00 2022-02-28
Key Organics Ltd
MS-21518-1G
2′,5′-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1 >95%
1g
 £565.00 2025-02-08
Key Organics Ltd
MS-21518-5G
2′,5′-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1 >95%
5g
 £1715.00 2025-02-08
A2B Chem LLC
AH91644-1g
2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1 97%
1g
 $640.00 2024-04-19
A2B Chem LLC
AH91644-2g
2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1 97%
2g
 $979.00 2024-04-19
A2B Chem LLC
AH91644-5g
2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone
 898756-95-1 97%
5g
 $2081.00 2024-04-19

2',5'-Dichloro-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone Related Literature

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